Cas no 23862-40-0 (2,4,5-Pyridinetriamine,3,6-difluoro-)
23862-40-0 structure
Product Name:2,4,5-Pyridinetriamine,3,6-difluoro-
CAS No:23862-40-0
MF:C5H6F2N4
MW:160.124746799469
CID:240247
Update Time:2024-01-26
2,4,5-Pyridinetriamine,3,6-difluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-Pyridinetriamine,3,6-difluoro-
- Pyridine,2,4,5-triamino-3,6-difluoro- (8CI)
- 2,4,5-triamino-difluoropyridine
- Pyridine, 2,4,5-triamino-3,6-difluoro- (8CI)
- Difluoro acetyl pyridine oniuM
- 2,4,5-Pyridinetriamine, 3,6-difluoro-
-
- Inchi: 1S/C5H6F2N4/c6-1-2(8)3(9)4(7)11-5(1)10/h9H2,(H4,8,10,11)
- InChI Key: KMFJGRQMEMXBSR-UHFFFAOYSA-N
- SMILES: C1(N)=NC(F)=C(N)C(N)=C1F
Computed Properties
- Exact Mass: 160.056
- Monoisotopic Mass: 160.056
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91A^2
Experimental Properties
- Density: 1.635±0.06 g/cm3(Predicted)
- Boiling Point: 389.1±37.0 °C(Predicted)
- pka: 1.81±0.10(Predicted)
2,4,5-Pyridinetriamine,3,6-difluoro- Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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